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Compound of Interest

Compound Name: N2-Capryloyl lysine
CAS No.: 75383-80-1
Cat. No.: B1677609
Get Quote
. J

Publish Comparison Guide: Hexagonal
Capryloyl Lysine Crystals

Executive Summary: The Structural Basis of
Sensory Performance

Ne-capryloyl-L-lysine (commercially known as Amihope® OL) represents a specific class of
amino acid-based functional powders. Unlike its longer-chain counterpart, Lauroyl Lysine
(Amihope® LL), the capryloyl variant (C8 chain) offers a distinct "lighter" sensory profile while
retaining the characteristic hexagonal platelet morphology that drives high lubricity and skin

adhesion.

This guide provides a technical deep-dive into the X-ray diffraction (XRD) signatures of these
crystals, correlating their atomic-level packing with macroscopic formulation performance. It is
designed for formulation scientists and structural biologists seeking to optimize drug delivery
vehicles or advanced cosmetic textures.
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Crystallographic Architecture & XRD Signatures

The "performance" of Capryloyl Lysine is not merely chemical but crystallographic. The
molecule self-assembles into a lamellar phase, where the alkyl chains drive hydrophobic
stacking and the lysine headgroups form a hydrogen-bonded network.

The Hexagonal Unit Cell

The term "hexagonal” refers to two distinct features:
e Macroscopic Morphology: The crystals grow as flat, hexagonal platelets.

o Sub-cell Packing: The alkyl chains and peptide bonds pack in a hexagonal or pseudo-
hexagonal arrangement within the layers.

XRD Pattern Analysis: Capryloyl (C8) vs. Lauroyl (C12)

The XRD pattern of N-acyl lysines is dominated by low-angle reflections corresponding to the
interlayer spacing (

-spacing).
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*Note: Exact d-spacing values depend on the degree of interdigitation and hydration state, but
the relative shift is constant.

Structural Logic Diagram

The following diagram illustrates how molecular structure dictates the XRD pattern and
resulting physical properties.
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Figure 1: Causal relationship between molecular assembly, XRD signatures, and functional
performance.

Comparative Performance Analysis
Organic vs. Inorganic Platelets

Capryloyl Lysine is often compared to inorganic texturizers like Talc or Mica. The XRD data
reveals why they perform differently.
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The "Chain Length" Effect (C8 vs. C12)

While Lauroyl Lysine (C12) is the industry standard for "moist” feel, Capryloyl Lysine (C8) offers
a strategic alternative:

o Solubility: C8 has slightly higher solubility/dispersibility in certain organic solvents than C12,
aiding in specific drug encapsulation processes.

o Texture: The C8 crystal lattice is less "rigidly" hydrophobic, leading to a lighter, less occlusive
film on the skin.

Experimental Protocol: XRD Characterization

To validate the hexagonal phase of Capryloyl Lysine, precise XRD protocols are required to
avoid artifacts such as preferred orientation, which is common with plate-like crystals.
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Sample Preparation Workflow

Objective: Randomize crystal orientation to observe all lattice reflections.
o Sieving: Pass the bulk powder through a 400-mesh sieve to break up large agglomerates.
e Mounting:

o Avoid: Standard flat-plate pressing (induces preferred orientation of (00l) planes).

o Recommended:Back-loading or Capillary transmission mode.

o Alternative: Mix with an amorphous filler (e.g., starch or gum arabic) in a 1:1 ratio to
disrupt alignment.

Measurement Parameters (Standard Lab Diffractometer)

¢ Radiation source: Cu K

(
A).

o Voltage/Current: 40 kV / 40 mA.

e Scan Range (

to

o Critical Region:
(to capture the primary bilayer peak).

e Step Size:
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e Scan Speed:

/min (slow scan required for low-angle resolution).

Synthesis & Characterization Workflow
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Figure 2: Protocol for synthesis and structural validation of N-capryloyl lysine crystals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.ulprospector.com/en/eu/PersonalCare/Detail/6835/709026/AMIHOPE-OL
https://www.benchchem.com/product/b1677609?utm_src=pdf-custom-synthesis#bc-rfq
https://www.ulprospector.com/en/eu/PersonalCare/Detail/6835/709026/AMIHOPE-OL
https://www.benchchem.com/product/b1677609/docs#x-ray-diffraction-xrd-patterns-of-hexagonal-capryloyl-lysine-crystals
https://www.benchchem.com/product/b1677609/docs#x-ray-diffraction-xrd-patterns-of-hexagonal-capryloyl-lysine-crystals
https://www.benchchem.com/product/b1677609/docs#x-ray-diffraction-xrd-patterns-of-hexagonal-capryloyl-lysine-crystals
https://www.benchchem.com/product/b1677609/docs#x-ray-diffraction-xrd-patterns-of-hexagonal-capryloyl-lysine-crystals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677609?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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